Cas no 2171609-38-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid
• CAS No: 2171609-38-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5927019
• PubChem ID: 165877219
• Update Time: 2025-06-10

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid
• EN300-1518634
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxy-5-methylphenyl)carbamoyl]butanoic acid
• 2171609-38-2

• Inchi： 1S/C27H26N2O6/c1-16-10-12-24(30)23(14-16)28-26(33)22(11-13-25(31)32)29-27(34)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-10,12,14,21-22,30H,11,13,15H2,1H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： MTHVJQXOPRIZJL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C(=CC=C(C)C=1)O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid

Research Briefing on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid (CAS: 2171609-38-2)

In recent years, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid (CAS: 2171609-38-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and peptide synthesis. The following briefing provides a comprehensive overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid involves a multi-step process that leverages solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the protection and deprotection of functional groups. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is critical for its role in peptide synthesis, as it provides temporary protection for the amino group during the elongation of peptide chains. Additionally, the hydroxyl and carbamoyl moieties in the molecule contribute to its solubility and reactivity, making it a versatile building block in medicinal chemistry.

One of the most notable applications of this compound is its use in the development of peptide-based therapeutics. Researchers have demonstrated its efficacy as a linker molecule in the conjugation of peptides to drug carriers, such as nanoparticles and antibodies. This approach enhances the stability and bioavailability of peptide drugs, addressing one of the major challenges in peptide-based therapy. Furthermore, the compound's ability to form stable amide bonds with various biomolecules has made it a valuable tool in the design of targeted drug delivery systems, particularly for cancer treatment.

Recent in vitro and in vivo studies have shed light on the biological activity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid. For instance, its incorporation into peptide-drug conjugates has shown enhanced tumor-targeting capabilities and reduced off-target effects in preclinical models. The compound's structural features also suggest potential anti-inflammatory properties, as evidenced by its interaction with key signaling pathways involved in inflammation. These findings highlight its dual role as both a synthetic intermediate and a bioactive molecule, paving the way for further exploration in drug development.

Despite its promising attributes, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on developing greener synthetic routes and improving the compound's pharmacokinetic profile. Collaborative efforts between academia and industry are essential to accelerate the transition from bench to bedside.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxy-5-methylphenyl)carbamoylbutanoic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural properties and versatile applications make it a valuable asset in peptide synthesis and targeted drug delivery. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should focus on optimizing its synthesis, expanding its applications, and addressing the challenges associated with its clinical implementation.